Cas no 21441-24-7 (1-(4-Fluorophenyl)-1H-imidazole)

1-(4-Fluorophenyl)-1H-imidazole is a fluorinated heterocyclic compound featuring an imidazole ring linked to a 4-fluorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent enhances metabolic stability and bioavailability, while the imidazole core offers versatile reactivity for further functionalization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic applications.
1-(4-Fluorophenyl)-1H-imidazole structure
21441-24-7 structure
Product Name:1-(4-Fluorophenyl)-1H-imidazole
CAS No:21441-24-7
MF:C9H7FN2
MW:162.163685083389
MDL:MFCD00060490
CID:279470
PubChem ID:140833
Update Time:2025-06-07

1-(4-Fluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-1H-imidazole
    • 1-(4-Fluorophenyl)imidazole
    • 1H-Imidazole,1-(4-fluorophenyl)-
    • 1-(4-fluorophenyl)imidazole, AldrichCPR
    • 1-(4-Fluoro-phenyl)-1H-imidazole
    • J-014071
    • SCHEMBL255950
    • 6AQ
    • EN300-7816839
    • 21441-24-7
    • MFCD00060490
    • CHEMBL14216
    • 1-(4-Fluorophenyl)-1H-imidazole #
    • FS-1040
    • AKOS006228224
    • A815379
    • 1-(4-Fluorophenyl)imidazole,
    • FT-0654594
    • CS-0323998
    • DTXSID90175716
    • DB-018587
    • G29311
    • DTXCID6098207
    • MDL： MFCD00060490
    • Inchi： 1S/C9H7FN2/c10-8-1-3-9(4-2-8)12-6-5-11-7-12/h1-7H
    • InChI Key： KKKSMWMXKUAZHK-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)N1C=NC=C1

Computed Properties

  • Exact Mass: 162.05900
  • Monoisotopic Mass: 162.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.8A^2

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 80 °C
  • Flash Point: 117.2±22.6 °C
  • Refractive Index: 1.574
  • PSA: 17.82000
  • LogP: 2.01140
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-Fluorophenyl)-1H-imidazole Security Information

  • Signal Word：warning
  • Hazard Statement： Irritant
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code： 36/37/38-41
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-Fluorophenyl)-1H-imidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Fluorophenyl)-1H-imidazole Pricemore >>

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1-(4-Fluorophenyl)-1H-imidazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21441-24-7)1-(4-Fluorophenyl)-1H-imidazole
Order Number:A815379
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):288.0/528.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21441-24-7)1-(4-Fluorophenyl)-1H-imidazole
A815379
Purity:99%/99%
Quantity:5g/10g
Price ($):288.0/528.0
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